Cas no 448226-85-5 (3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol)

3-(Adamantan-1-yl)-2,2-dimethylpropan-1-ol is a tertiary alcohol derivative featuring an adamantane core, known for its rigid, cage-like structure. This compound exhibits high thermal and chemical stability due to the adamantyl group, making it suitable for applications requiring robust molecular frameworks. The presence of dimethyl substitution at the β-position enhances steric hindrance, potentially improving selectivity in synthetic pathways. Its hydroxyl functionality allows for further derivatization, enabling use as an intermediate in pharmaceuticals, agrochemicals, or advanced materials. The compound’s lipophilic nature may also facilitate membrane permeability in bioactive systems. Its unique structural properties make it valuable for research and industrial applications demanding tailored steric and electronic characteristics.
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol structure
448226-85-5 structure
Product Name:3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol
CAS No:448226-85-5
MF:C15H26O
MW:222.366344928741
CID:6449983
PubChem ID:165882050
Update Time:2025-06-14

3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol
    • EN300-1797827
    • 448226-85-5
    • Inchi: 1S/C15H26O/c1-14(2,10-16)9-15-6-11-3-12(7-15)5-13(4-11)8-15/h11-13,16H,3-10H2,1-2H3
    • InChI Key: LHGWHFLFPKMGBA-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CC12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 222.198365449g/mol
  • Monoisotopic Mass: 222.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 20.2Ų

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Additional information on 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol

Research Brief on 3-(Adamantan-1-yl)-2,2-dimethylpropan-1-ol (CAS: 448226-85-5): Recent Advances and Applications

The compound 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol (CAS: 448226-85-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol as a key intermediate in the synthesis of novel adamantane-based derivatives. Adamantane derivatives are known for their high lipophilicity and ability to penetrate biological membranes, making them attractive candidates for drug design. The compound's structural features, including the adamantyl group and the hydroxyl functionality, contribute to its potential as a scaffold for developing antiviral, antibacterial, and anti-inflammatory agents.

One of the most notable advancements in the research of this compound is its application in the development of antiviral therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol exhibited potent inhibitory activity against influenza A virus strains. The study utilized molecular docking and in vitro assays to elucidate the mechanism of action, revealing that the compound interferes with viral entry by binding to the hemagglutinin protein.

In addition to its antiviral properties, recent research has explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by a team at the University of Cambridge investigated the neuroprotective effects of 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol in models of Parkinson's disease. The results, published in Neuropharmacology, indicated that the compound reduced oxidative stress and inflammation in dopaminergic neurons, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The synthesis and optimization of 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route for the compound, utilizing catalytic hydrogenation and selective protection strategies. This advancement has significant implications for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling candidate for further investigation.

In conclusion, 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol (CAS: 448226-85-5) represents a promising scaffold in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its biological activities and potential applications, paving the way for future drug development efforts. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for realizing its full therapeutic potential.

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